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Cat. No.: B12390645 Get Quote

Abstract
Elenestinib phosphate, also known as BLU-263 phosphate, is a potent and highly selective

next-generation inhibitor of the KIT D816V mutation, a primary driver of systemic mastocytosis

(SM).[1][2] Its utility in preclinical research necessitates the accurate and reproducible

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions of Elenestinib phosphate for in vitro studies. This

document provides detailed protocols for the preparation, storage, and application of

Elenestinib phosphate stock solutions in DMSO, intended for researchers, scientists, and

drug development professionals.

Introduction to Elenestinib Phosphate
Elenestinib is an orally bioavailable tyrosine kinase inhibitor that demonstrates high potency

and selectivity for the KIT D816V mutation.[1] This mutation is present in approximately 95% of

systemic mastocytosis cases.[2] By targeting this specific mutation, Elenestinib aims to reduce

the abnormal proliferation and activation of mast cells, thereby alleviating the symptoms

associated with the disease.[2] Preclinical data has shown Elenestinib to have an IC50 of 3.1

nM for KIT D816V phosphorylation and 4.3 nM in cellular assays.[3][4] These characteristics

make it a valuable tool for studying the c-Kit signaling pathway and for the preclinical

evaluation of potential therapeutic strategies for SM.
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A clear understanding of the physicochemical properties of Elenestinib phosphate is crucial

for accurate stock solution preparation.

Property Value Source

Synonyms BLU-263 phosphate
MedChemExpress, Selleck

Chemicals

Molecular Formula C₂₇H₃₂FN₁₀O₅P PubChem

Molecular Weight 626.58 g/mol Selleck Chemicals

Solubility in DMSO
100 mg/mL (159.59 mM) or

125 mg/mL (200 mM)

Selleck Chemicals,

MedChemExpress

Appearance White to off-white solid MedChemExpress

Experimental Protocols
Materials and Equipment

Elenestinib phosphate powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Elenestinib Phosphate
Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro applications.

Preparation: Work in a clean, dry environment, such as a chemical fume hood. Ensure all

equipment is clean and dry. Use fresh, anhydrous DMSO as moisture can reduce the

solubility of Elenestinib phosphate.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 6.27 mg of Elenestinib phosphate powder into the tube.

Solubilization: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the

microcentrifuge tube containing the Elenestinib phosphate powder.

Dissolution: Cap the tube tightly and vortex thoroughly for at least 2 minutes. If the

compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes. Visually

inspect the solution to ensure there are no visible particles. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber

polypropylene microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Properly label all tubes with the compound name,

concentration, solvent, and date of preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12390645?utm_src=pdf-body
https://www.benchchem.com/product/b12390645?utm_src=pdf-body
https://www.benchchem.com/product/b12390645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Procedure

Storage

Wear appropriate PPE

Work in a fume hood

Use anhydrous DMSO and sterile tubes

Weigh 6.27 mg of
Elenestinib Phosphate

Add 1.0 mL of
anhydrous DMSO

Vortex thoroughly
(sonicate if necessary)

Aliquot into single-use volumes

Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page

Caption: Elenestinib inhibits the mutated KIT D816V receptor, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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